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Introduction
Polonium-218 (²¹⁸Po) is a critical, short-lived alpha-emitting radionuclide in the Radon-222

(²²²Rn) decay chain. With a half-life of approximately 3.1 minutes, its detection and

quantification are essential in various fields, including environmental monitoring, health

physics, and geological studies.[1] The primary challenge in measuring ²¹⁸Po lies in its rapid

decay and the presence of other alpha-emitting radon and thoron progeny, which can cause

spectral interference.[2][3]

These application notes provide detailed protocols for the detection of ²¹⁸Po using alpha

spectroscopy, focusing on techniques that offer high resolution and sensitivity. The primary

method discussed is semiconductor-based alpha spectrometry using Passivated Implanted

Planar Silicon (PIPS) detectors. Additionally, alternative methods such as gridded ionization

chambers and liquid scintillation counting are presented.
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Polonium-218 is a daughter product of Radon-222, which is a naturally occurring radioactive

gas. The decay of ²²²Rn and its progeny is a significant source of natural background radiation.

Radon-222 Decay Chain:

The simplified alpha decay sequence of the Radon-222 series is as follows:

Radon-222 (²²²Rn) → Polonium-218 (²¹⁸Po) + α (5.49 MeV)

Polonium-218 (²¹⁸Po) → Lead-214 (²¹⁴Pb) + α (6.00 MeV)

Lead-214 (²¹⁴Pb) → Bismuth-214 (²¹⁴Bi) + β⁻

Bismuth-214 (²¹⁴Bi) → Polonium-214 (²¹⁴Po) + β⁻

Polonium-214 (²¹⁴Po) → Lead-210 (²¹⁰Pb) + α (7.69 MeV)

The distinct alpha energy of ²¹⁸Po (6.00 MeV) allows for its identification using alpha

spectroscopy. However, its short half-life necessitates rapid sample collection and

measurement.[4]

Alpha Spectroscopy with PIPS Detectors
Passivated Implanted Planar Silicon (PIPS) detectors are the modern standard for high-

resolution alpha spectroscopy.[5] They offer significant advantages over older technologies like

silicon surface barrier (SSB) detectors, including:

Superior Resolution: Thin entrance windows minimize energy loss and straggling of alpha

particles, resulting in sharper peaks and better separation of closely spaced alpha energies.

[6]

Excellent Stability and Durability: The implanted ion junction is robust and can be cleaned,

ensuring long-term performance.

Low Background: PIPS detectors are constructed with low-background materials, crucial for

detecting low levels of activity.[7]
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The performance of PIPS detectors is characterized by their energy resolution and detection

efficiency.

Parameter
Typical Value for ²¹⁸Po
(6.00 MeV alpha)

Notes

Energy Resolution (FWHM) 15 - 30 keV

FWHM (Full Width at Half

Maximum) is dependent on

detector size, source-to-

detector distance, and

electronics.[7]

Detection Efficiency 10 - 40%

Primarily dependent on the

solid angle between the source

and the detector. Closer

proximity increases efficiency

but can degrade resolution

slightly.[6]

Typical Background
< 0.05 counts/hr/cm² (3-8

MeV)

Low background is essential

for achieving low minimum

detectable activities.[7]

Experimental Protocols
Protocol 1: Detection of Airborne Polonium-218
This protocol details the collection of airborne radon progeny on a filter and subsequent

measurement using an alpha spectrometer with a PIPS detector.

Materials:

High-volume air sampler with a filter holder.

Membrane or fiber glass filters (e.g., Millipore AA with 0.8 µm pore size).[8]

Alpha spectrometer with a PIPS detector, vacuum chamber, and multichannel analyzer

(MCA).
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Calibrated alpha source for energy and efficiency calibration (e.g., a mixed source containing

²³⁹Pu, ²⁴¹Am, and ²⁴⁴Cm).

Procedure:

Air Sampling:

Place a clean filter in the air sampler's filter holder.

Draw a known volume of air through the filter at a constant flow rate (e.g., 10-50 L/min) for

a short duration (e.g., 5-10 minutes) to collect radon progeny. The short sampling time is

crucial to ensure that the activity of ²¹⁸Po is significant at the end of sampling.

Record the start and end times of the sampling.

Sample Preparation:

Immediately after sampling, carefully remove the filter using forceps and place it on a

planchet.

Mount the planchet in the vacuum chamber of the alpha spectrometer, ensuring a fixed

and reproducible source-to-detector distance.

Alpha Spectrometry Measurement:

Evacuate the chamber to a pressure below 100 mTorr to minimize energy loss of alpha

particles in the air.

Apply the recommended bias voltage to the PIPS detector.

Acquire an alpha spectrum for a predefined time (e.g., 30-60 minutes). The counting time

should be sufficient to obtain statistically significant counts in the ²¹⁸Po peak.

Data Analysis:

Identify the alpha peak corresponding to ²¹⁸Po at approximately 6.00 MeV.

Determine the net counts in the ²¹⁸Po peak by subtracting the background.
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Calculate the activity concentration of ²¹⁸Po in the air using the following formula:

C = (N * λ) / (ε * V * (1 - e^(-λt_s)) * e^(-λt_d))

Where:

C = Activity concentration of ²¹⁸Po (Bq/m³)

N = Net counts in the ²¹⁸Po peak

λ = Decay constant of ²¹⁸Po (ln(2) / 3.1 min)

ε = Detection efficiency for 6.00 MeV alpha particles

V = Volume of air sampled (m³)

t_s = Sampling time (min)

t_d = Time delay between the end of sampling and the start of counting (min)

Interference Mitigation:

Spectral Overlap: The 6.00 MeV peak of ²¹⁸Po can have a slight overlap with the 6.05 MeV

peak of Bismuth-212 (²¹²Bi), a progeny of Thoron (²²⁰Rn).[2] High-resolution detectors and

spectral deconvolution software can be used to separate these peaks. A common method is

to use the distinct 8.78 MeV peak of Polonium-212 (²¹²Po) to estimate the contribution of the

thoron progeny to the 6.0 MeV region, as ²¹²Bi and ²¹²Po are in the same decay chain.[2]

Time-Resolved Spectroscopy: Due to its short half-life, the ²¹⁸Po peak will decay significantly

faster than other long-lived alpha emitters. By acquiring spectra at different time intervals

after sampling, the decay of the 6.00 MeV peak can be observed and used to confirm the

presence of ²¹⁸Po and to distinguish it from other radionuclides.

Protocol 2: Time-Resolved Spectroscopy for ²¹⁸Po
Identification
This protocol leverages the short half-life of ²¹⁸Po to differentiate it from other radon progeny.
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Procedure:

Follow steps 1 and 2 of Protocol 1 for sample collection and preparation.

Sequential Spectrum Acquisition:

Start the first spectral acquisition immediately after placing the sample in the chamber.

Acquire for a short duration (e.g., 5 minutes).

Without moving the sample, immediately start a second acquisition for the same duration.

Repeat this process for several intervals (e.g., 5-6 times).

Data Analysis:

For each spectrum, determine the net counts in the 6.00 MeV (²¹⁸Po), 7.69 MeV (²¹⁴Po),

and if present, the 5.30 MeV (²¹⁰Po) peaks.

Plot the net counts of the 6.00 MeV peak as a function of time. The counts should

decrease with a half-life of approximately 3.1 minutes, confirming the presence of ²¹⁸Po.

The counts in the ²¹⁴Po peak will initially increase as its parent, ²¹⁴Bi (from the decay of

²¹⁴Pb), builds up and then decay with the effective half-life of its parent nuclides. The

counts from the long-lived ²¹⁰Po will remain relatively constant over the measurement

period.

Alternative Detection Techniques
While PIPS detectors are standard, other techniques can be employed for ²¹⁸Po detection.

Gridded Ionization Chambers
Gridded ionization chambers are gas-filled detectors that can offer large sensitive areas and

high detection efficiency. A grid is used to shield the anode from the influence of positive ions,

improving the energy resolution compared to standard ionization chambers. They are

particularly useful for measuring low-level environmental samples.

Quantitative Performance of Gridded Ionization Chambers
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Parameter Typical Value Notes

Energy Resolution (FWHM) 40 - 80 keV

Generally lower than PIPS

detectors but sufficient for

resolving major radon progeny

peaks.[2]

Detection Efficiency
High (approaching 50% for 2π

geometry)

Large area allows for efficient

counting of sources.

Background

Can be made very low with

appropriate materials and

shielding.

Liquid Scintillation Counting (LSC)
LSC is a technique where the sample is mixed with a liquid scintillator cocktail. The energy

from the alpha decay is converted into light, which is then detected by photomultiplier tubes.

Protocol for ²¹⁸Po in Water using LSC:

Sample Collection: Collect a water sample in a sealed container, minimizing headspace to

prevent radon loss.

Sample Preparation:

In a low-background LSC vial, add a water-immiscible scintillator cocktail (e.g., mineral oil-

based).

Carefully inject a known volume of the water sample into the vial.

Seal the vial and shake vigorously to promote the partitioning of radon from the water into

the scintillator.

Equilibration and Measurement:

Allow the sample to equilibrate for at least 3 hours to allow for the ingrowth of ²¹⁸Po and

²¹⁴Po.
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Count the sample in a liquid scintillation counter with alpha/beta discrimination capabilities.

Data Analysis: The alpha spectrum from the LSC can be used to identify the peaks of ²²²Rn,

²¹⁸Po, and ²¹⁴Po. The activity of ²¹⁸Po can be determined from the counts in its corresponding

energy region.

Quantitative Performance of LSC for Radon Progeny

Parameter Typical Value Notes

Energy Resolution
Moderate (typically lower than

solid-state detectors)

Sufficient to distinguish the

combined radon and progeny

alpha peak from background.

Detection Efficiency Very high (approaching 100%)

The 4π counting geometry

ensures nearly all emitted

alphas are detected.

Minimum Detectable Activity

(MDA)

Low, suitable for environmental

monitoring.

Dependent on background and

counting time.
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Caption: Simplified alpha decay chain of Radon-222.
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Caption: Experimental workflow for ²¹⁸Po detection.
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Caption: Logic for ²¹⁸Po identification via half-life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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